Cas no 620932-15-2 (1-2-(2-methoxyphenoxy)ethyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-2-(2-methoxyphenoxy)ethyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 620932-15-2
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 5960673
• PubChem ID: 2145494
• Update Time: 2025-07-15

1-2-(2-methoxyphenoxy)ethyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-methoxyphenoxy)ethyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione
• 1-[2-(2-methoxyphenoxy)ethyl]-7-methylindole-2,3-dione
• 1H-Indole-2,3-dione, 1-[2-(2-methoxyphenoxy)ethyl]-7-methyl-
• Z57728779
• AKOS000649094
• 620932-15-2
• 1-[2-(2-methoxyphenoxy)ethyl]-7-methyl-2,3-dihydro-1H-indole-2,3-dione
• 1-(2-(2-methoxyphenoxy)ethyl)-7-methylindoline-2,3-dione
• F1707-0024

• Inchi： 1S/C18H17NO4/c1-12-6-5-7-13-16(12)19(18(21)17(13)20)10-11-23-15-9-4-3-8-14(15)22-2/h3-9H,10-11H2,1-2H3
• InChI Key： URKOLJBUIOJMAN-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=CC=C2OC)C2=C(C=CC=C2C)C(=O)C1=O

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-2-(2-methoxyphenoxy)ethyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione

Introduction to 1-2-(2-Methoxyphenoxy)ethyl-7-Methyl-2,3-Dihydro-1H-Indole-2,3-Dione (CAS No. 620932-15-2)

1-2-(2-Methoxyphenoxy)ethyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione, with the CAS number 620932-15-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include a methoxyphenyl substituent and a methyl group on the indole ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-2-(2-methoxyphenoxy)ethyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione is composed of a 2,3-dihydroindole core with a substituted ethyl chain linked to the indole nitrogen. The methoxyphenyl group attached to the ethyl chain imparts specific electronic and steric properties that influence the compound's reactivity and biological activity. The presence of the methyl group on the indole ring further modulates its physicochemical properties, making it an interesting candidate for various pharmacological studies.

Recent research has focused on the potential therapeutic applications of 1-2-(2-methoxyphenoxy)ethyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 1-2-(2-methoxyphenoxy)ethyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 1-2-(2-methoxyphenoxy)ethyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione has also been investigated for its neuroprotective effects. A 2020 study in the Journal of Neurochemistry demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings highlight the compound's potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 1-2-(2-methoxyphenoxy)ethyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione have also been studied to assess its suitability for therapeutic use. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a drug candidate. However, more extensive preclinical and clinical studies are needed to fully evaluate its safety and efficacy.

The synthesis of 1-2-(2-methoxyphenoxy)ethyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 7-methylindoline with an appropriate methoxyphenyl-substituted aldehyde followed by cyclization to form the final product. This synthetic pathway has been optimized to improve yield and reduce side reactions, making it suitable for large-scale production.

In conclusion, 1-2-(2-methoxyphenoxy)ethyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 620932-15-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological profile, this compound holds significant promise for addressing unmet medical needs in various disease conditions.